Cas no 82101-08-4 (2-(tert-butylamino)-1-(2-fluorophenyl)ethanol hydrochloride)

• Product Name: 2-(tert-butylamino)-1-(2-fluorophenyl)ethanol hydrochloride
• CAS No: 82101-08-4
• MF: C₁₂H₁₉ClFNO
• MW: 247.73676609993
• CID: 1806515
• PubChem ID: 3067835
• Update Time: 2025-04-21

2-(tert-butylamino)-1-(2-fluorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylamino)-1-(2-fluorophenyl)ethanol hydrochloride
• Flerobuterol
• Benzenemethanol, alpha-(((1,1-dimethylethyl)amino)methyl)-2-fluoro-, hydrochloride, (+)-
• SC4AEV9EKY
• Benzenemethanol, alpha-(((1,1-dimethylethyl)amino)methyl)-2-fluoro-, hydrochloride
• DTXSID601002475
• UNII-SC4AEV9EKY
• FLEROBUTEROL HYDROCHLORIDE, (-)-
• 101687-93-8
• CRL-40827
• BENZENEMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-2-FLUORO-, HYDROCHLORIDE, (+)-
• BENZENEMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-2-FLUORO-, HYDROCHLORIDE
• SCHEMBL10624514
• 358AN92RN2
• CRL 40827
• 82101-08-4 (HCl)
• BENZENEMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-2-FLUORO-, HYDROCHLORIDE (1:1)
• UNII-358AN92RN2
• Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-2-fluoro-,hydrochloride
• Flerobuterol hydrochloride, (+)-
• flerobuterol hydrochloride
• Flerobuterol HCl
• alpha-(((1,1-Dimethylethyl)amino)methyl)-2-fluorobenzenemethanol hydrochloride
• 48CC8WJ3WM
• AKOS040748360
• BENZENEMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-2-FLUORO-, HYDROCHLORIDE, (-)-
• 2-(tert-Butylamino)-1-(2-fluorophenyl)ethan-1-ol--hydrogen chloride (1/1)
• 82101-08-4
• 2-(tert-butylamino)-1-(2-fluorophenyl)ethanol;hydrochloride

• Inchi： 1S/C12H18FNO.ClH/c1-12(2,3)14-8-11(15)9-6-4-5-7-10(9)13;/h4-7,11,14-15H,8H2,1-3H3;1H
• InChI Key： NXNFXCMJTRKWFF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C(CNC(C)(C)C)O

Computed Properties

• Exact Mass: 247.1139201g/mol
• Monoisotopic Mass: 247.1139201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų